Cas no 108335-06-4 (2,5-Phenanthrenediol,4-methoxy-)

• Product Name: 2,5-Phenanthrenediol,4-methoxy-
• CAS No: 108335-06-4
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 141821
• PubChem ID: 194774
• Update Time: 2025-04-19

2,5-Phenanthrenediol,4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Phenanthrenediol,4-methoxy-
• 4-methoxyphenanthrene-2,5-diol
• Moscatin
• Plicatol B
• FT-0775316
• AKOS040760573
• UNII-FUC1N75GST
• FS-8085
• 108335-06-4
• CHEMBL448260
• Q18389031
• CS-0032147
• E88861
• HY-N5035
• 4-METHOXY-2,5-PHENANTHRENEDIOL
• DTXSID90148506
• 4-methoxy-2,5-dihydroxyphenanthrene
• 2,5-Phenanthrenediol, 4-methoxy-
• FUC1N75GST
• DA-55642
• DTXCID5070997
• IEA33506

• Inchi： 1S/C15H12O3/c1-18-13-8-11(16)7-10-6-5-9-3-2-4-12(17)14(9)15(10)13/h2-8,16-17H,1H3
• InChI Key： LVOCAIKGDCMNNK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C2C=CC3C=CC=C(C=3C2=1)O)O

Computed Properties

• Exact Mass: 240.07866
• Monoisotopic Mass: 240.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 3.7
• Topological Polar Surface Area: 49.7

Experimental Properties

• Color/Form: Powder
• Density: 1.345±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 515.4°Cat760mmHg
• Flash Point: 265.5°C
• Refractive Index: 1.745
• Solubility: Almost insoluble (0.026 g/l) (25 º C),
• PSA: 49.69
• LogP: 3.41280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols